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(R)-3-Acetylthiazolidine-4-
Compound Name:
carboxylic acid

Cat. No.: B132345

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

(R)-3-Acetylthiazolidine-4-carboxylic acid, also known as Folcisteine or N-Acetyl-L-
thioproline (N-ATCA), is a derivative of the sulfur-containing amino acid L-cysteine. While the
thiazolidine ring is a scaffold of interest in medicinal chemistry, the predominant body of
research on this specific molecule establishes its role as a potent plant biostimulant. It is widely
used in agriculture to enhance crop yield, quality, and resilience to environmental stressors. In
contrast, publicly available data on its biological activity in mammalian systems, particularly in
the context of drug development, is sparse. This guide provides a comprehensive overview of
the known biological activities of (R)-3-Acetylthiazolidine-4-carboxylic acid, focusing on its
well-documented effects in plants and summarizing the limited toxicological and metabolic
information available in mammalian systems.

Chemical Identity
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Identifier Value

IUPAC Name (4R)-3-acetyl-1,3-thiazolidine-4-carboxylic acid

Synonyms Folcisteine, N-Acetyl-L-thioproline, N-ATCA,
AATC

CAS Number 5025-82-1

Molecular Formula CeHoNOsS

Molecular Weight 175.21 g/mol

Structure (Image of the chemical structure)

Biological Activity in Plants (Biostimulant Effect)

The primary and most well-documented biological activity of (R)-3-Acetylthiazolidine-4-
carboxylic acid is as a plant biostimulant. It is not classified as a pesticide but rather as a
substance that enhances a plant's natural physiological processes to improve nutrient use
efficiency and tolerance to abiotic stress.[1]

Mechanism of Action

(R)-3-Acetylthiazolidine-4-carboxylic acid acts as a precursor to L-cysteine, a crucial amino
acid in plant metabolism. By supplying a readily available source of cysteine, it stimulates
various downstream pathways:

e Amino Acid and Hormone Synthesis: It promotes the synthesis of essential amino acids and
hormones that are vital for plant growth and development.[1]

e Metabolic Stimulation: The compound helps in the complete utilization of the plant's
physiological reserves and stimulates normal metabolic processes.[1]

» Nutrient and Water Uptake: It has been shown to stimulate crops to absorb more water and
micronutrients from the soil.[1]

e Enzyme Activity: It increases the activity of various enzymes within the plant.[1]
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» Stress Resilience: It aids in preventing cell dehydration and enhances tolerance to
environmental stressors and pest/disease attacks.[1]
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Figure 1. Proposed workflow of (R)-3-Acetylthiazolidine-4-carboxylic acid as a plant
biostimulant.

Quantitative Data on Efficacy in Plants

The efficacy of (R)-3-Acetylthiazolidine-4-carboxylic acid has been demonstrated in various
field and laboratory studies. The following table summarizes some of the reported quantitative

effects.
Crop Observed Effect Quantitative Result
Grapes Increased yield per plant 32.22% increase[1]
Grapes Increased mean shoot length Significant positive impact[1]
Apples Increased yield Significantly greater yields[1]
Apples Reduced fruit drop Lower fruit drop observed[1]
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Biological Activity and Toxicology in Mammalian
Systems

The available data on the biological activity of (R)-3-Acetylthiazolidine-4-carboxylic acid in
mammalian systems is limited and primarily focuses on the parent compound, thiazolidine-4-

carboxylic acid, and its toxicology.

Metabolism

Studies in rats have shown that L-thiazolidine-4-carboxylic acid (the parent compound without
the acetyl group) can be metabolized in the liver and kidney. It serves as a substrate for the
mitochondrial enzyme proline oxidase, which oxidizes it to L-thiazoline-(4)-carboxylic acid. This
intermediate is then hydrolyzed to N-formyl-cysteine, which is further broken down into cysteine

and formic acid by a cytosolic enzyme.
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Figure 2. Metabolic pathway of L-Thiazolidine-4-carboxylic acid in rats.

Toxicology

A review of cases reported to French Poison Control Centers highlighted the neurotoxic
potential of thiazolidine carboxylic acid, particularly at doses well above the therapeutic range.
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. Proposed
Population Dosage Observed Effects .
Mechanism
Penetration of the
Status epilepticus, immature blood-brain
Primarily young Well above metabolic acidosis, barrier, followed by
children therapeutic range severe hypoglycemia local metabolism to
or hyperglycemia the irritant

formaldehyde.

It is crucial to note that these toxicity studies were on thiazolidine carboxylic acid and not
specifically the 3-acetylated form. However, this information is vital for any consideration of

thiazolidine-based compounds in drug development.

Experimental Protocols
Protocol for Assessing Biostimulant Activity in Plants
(Representative)

Detailed experimental protocols for mammalian cell-based assays or target-based screening of
(R)-3-Acetylthiazolidine-4-carboxylic acid are not readily available in the public domain. The
following is a representative protocol for evaluating its biostimulant effects on a model plant like

Arabidopsis thaliana or a crop species.
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Figure 3. Experimental workflow for evaluating plant biostimulant activity.
Methodology:

o Plant Material and Growth Conditions: Seeds of the chosen plant species are surface-
sterilized and germinated. Seedlings are grown in a suitable medium (e.g., soil, hydroponics)
under controlled environmental conditions (e.g., 16h light/8h dark cycle, 22°C).

» Treatment Application: At a specific developmental stage (e.g., 3-4 weeks post-germination),
plants are divided into treatment and control groups. The treatment group receives a foliar
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spray of an aqueous solution of (R)-3-Acetylthiazolidine-4-carboxylic acid at a
predetermined concentration. The control group is sprayed with water or a vehicle control.

o Data Collection: After a defined period of growth post-treatment, various parameters are
measured. These can include:

o Morphological: Plant height, leaf number, leaf area, root length.
o Biomass: Fresh and dry weight of shoots and roots.

o Biochemical: Chlorophyll content, total protein content, specific amino acid levels (e.g.,
proline, cysteine).

 Statistical Analysis: Data from treatment and control groups are compared using appropriate
statistical tests (e.g., Student's t-test, ANOVA) to determine the significance of any observed
effects.

Relevant Assays for Drug Development Context

For a drug development audience, the evaluation of this compound would require a standard
battery of in vitro and in vivo assays, for which specific protocols are not available for this
compound. These would include:

¢ In Vitro Assays:

o Target-based screening: Enzyme inhibition assays against relevant targets (e.g., kinases,
proteases).

o Cell-based assays: Cytotoxicity assays (e.g., MTT, LDH) in various human cell lines, cell
cycle analysis, apoptosis assays.

o Receptor binding assays.
e In Vivo Assays:

o Pharmacokinetic studies: Determination of absorption, distribution, metabolism, and
excretion (ADME) in animal models.
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o Toxicology studies: Acute and chronic toxicity studies to determine NOAEL (No Observed
Adverse Effect Level) and potential target organs of toxicity.

o Efficacy studies: Evaluation in relevant animal models of disease.

Conclusion

(R)-3-Acetylthiazolidine-4-carboxylic acid is a well-characterized plant biostimulant with a
clear mechanism of action related to the enhancement of plant metabolic processes via the L-
cysteine pathway. Its utility in agriculture is supported by quantitative data demonstrating
improvements in crop yield and health. However, for professionals in drug development, it is
critical to recognize the significant lack of data regarding its biological activity, mechanism of
action, and safety profile in mammalian systems. The toxicological concerns associated with
the parent compound, thiazolidine-4-carboxylic acid, warrant a cautious approach. Future
research would be necessary to explore any potential therapeutic applications of this molecule,
starting with fundamental in vitro screening and in vivo ADME/Tox studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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